Cas no 111394-45-7 (Phenol,5-[(1Z)-2-(3-hydroxy-4-methoxyphenyl)ethenyl]-2,3-dimethoxy-)
111394-45-7 structure
Product Name:Phenol,5-[(1Z)-2-(3-hydroxy-4-methoxyphenyl)ethenyl]-2,3-dimethoxy-
CAS No:111394-45-7
MF:C17H18O5
MW:302.321825504303
CID:159357
PubChem ID:6444140
Update Time:2025-04-19
Phenol,5-[(1Z)-2-(3-hydroxy-4-methoxyphenyl)ethenyl]-2,3-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,5-[(1Z)-2-(3-hydroxy-4-methoxyphenyl)ethenyl]-2,3-dimethoxy-
- (Z)-5-(3-HYDROXY-4-METHOXYSTYRYL)-2,3-DIMETHOXYPHENOL
- 5-[(Z)-2-(3-hydroxy-4-methoxyphenyl)ethenyl]-2,3-dimethoxyphenol
- Combretastatin A-3
- Combretastatin A3
- SCHEMBL13813246
- combretastatins A-3
- PHENOL, 5-(2-(3-HYDROXY-4-METHOXYPHENYL)ETHENYL)-2,3-DIMETHOXY-, (Z)-
- UNII-N64ZKX59NE
- N64ZKX59NE
- 5-((1Z)-2-(3-HYDROXY-4-METHOXYPHENYL)ETHENYL)-2,3-DIMETHOXYPHENOL
- PHENOL, 5-((1Z)-2-(3-HYDROXY-4-METHOXYPHENYL)ETHENYL)-2,3-DIMETHOXY-
- COMBRESTATIN A4 METABOLITE M6
- 111394-45-7
- COMBRETASTATIN 3
- CHEMBL464382
-
- Inchi: 1S/C17H18O5/c1-20-15-7-6-11(8-13(15)18)4-5-12-9-14(19)17(22-3)16(10-12)21-2/h4-10,18-19H,1-3H3/b5-4-
- InChI Key: XLGIRKMVTSMTDU-PLNGDYQASA-N
- SMILES: O(C)C1=C(C(=CC(/C=C\C2C=CC(=C(C=2)O)OC)=C1)O)OC
Computed Properties
- Exact Mass: 302.11544
- Monoisotopic Mass: 302.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 68.2Ų
Experimental Properties
- PSA: 68.15
Phenol,5-[(1Z)-2-(3-hydroxy-4-methoxyphenyl)ethenyl]-2,3-dimethoxy- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
111394-45-7 (Phenol,5-[(1Z)-2-(3-hydroxy-4-methoxyphenyl)ethenyl]-2,3-dimethoxy-) Related Products
- 97-54-1(Isoeugenol)
- 7786-61-0(2-Methoxy-4-vinylphenol)
- 21956-56-9(trans-3,5-Dimethoxystilbene)
- 93-16-3(Methyl isoeugenol)
- 117048-59-6(Combretastatin A4)
- 537-42-8(Pterostilbene)
- 18259-15-9(Phenol,4-[2-(3,5-dimethoxyphenyl)ethenyl]-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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